Cas no 2171999-89-4 (3,7-dioxa-10-azatricyclo3.3.3.0,1,5undecane hydrochloride)

• Product Name: 3,7-dioxa-10-azatricyclo3.3.3.0,1,5undecane hydrochloride
• CAS No: 2171999-89-4
• MF: C₈H₁₄ClNO₂
• MW: 191.655261516571
• CID: 5408431
• PubChem ID: 132395254
• Update Time: 2025-05-26

3,7-dioxa-10-azatricyclo3.3.3.0,1,5undecane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,7-dioxa-10-azatricyclo[3.3.3.0,1,5]undecane hydrochloride
• 3,7-dioxa-10-azatricyclo3.3.3.0,1,5undecane hydrochloride

• Inchi： 1S/C8H13NO2.ClH/c1-7-3-10-5-8(7,2-9-1)6-11-4-7;/h9H,1-6H2;1H
• InChI Key： FPMKUTLHFCGXQF-UHFFFAOYSA-N
• SMILES： C123COCC1(CNC2)COC3.Cl

Additional information on 3,7-dioxa-10-azatricyclo3.3.3.0,1,5undecane hydrochloride

Comprehensive Overview of 3,7-Dioxa-10-azatricyclo[3.3.3.0,1,5]undecane Hydrochloride (CAS No. 2171999-89-4)

3,7-Dioxa-10-azatricyclo[3.3.3.0,1,5]undecane hydrochloride (CAS No. 2171999-89-4) is a structurally unique heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research. Its complex tricyclic framework, featuring oxygen and nitrogen atoms, makes it a valuable scaffold for drug discovery and material science applications. The compound's CAS number 2171999-89-4 is frequently searched in scientific databases, reflecting its growing relevance in synthetic chemistry and medicinal studies.

The molecular architecture of 3,7-dioxa-10-azatricyclo[3.3.3.0,1,5]undecane hydrochloride combines bridged ether and amine functionalities, offering versatile reactivity. Researchers are particularly interested in its potential as a building block for central nervous system (CNS) therapeutics, given its ability to cross the blood-brain barrier. Recent publications highlight its role in modulating neurotransmitter systems, aligning with the rising demand for neurologically active compounds in treating cognitive disorders.

In the context of green chemistry, this compound's synthetic pathways are being optimized to reduce environmental impact. A 2023 study demonstrated a catalytic method to produce CAS 2171999-89-4 with 85% atom economy, addressing the pharmaceutical industry's push for sustainable synthesis. Such advancements resonate with current searches for "eco-friendly heterocyclic synthesis" and "catalytic ring-forming reactions."

The hydrochloride salt form (3,7-dioxa-10-azatricyclo[3.3.3.0,1,5]undecane hydrochloride) enhances water solubility, a critical factor for bioavailability optimization in drug development. Analytical techniques like NMR crystallography have been employed to characterize its solid-state structure, revealing hydrogen-bonding networks that influence its stability – a topic trending in pharmaceutical crystallography forums.

Patent analyses show increasing claims involving CAS 2171999-89-4 derivatives for ion channel modulation, coinciding with growing interest in precision medicine. Its structural similarity to natural alkaloids has also spurred investigations into plant-inspired pharmacophores, a hot topic in natural product mimetics research. These aspects make it a frequent subject in queries about "next-generation alkaloid analogs."

From a material science perspective, the rigid tricyclic core of 3,7-dioxa-10-azatricyclo[3.3.3.0,1,5]undecane exhibits interesting conformational restrictions valuable for designing molecular machines and supramolecular assemblies. Its thermal stability (decomposition >250°C) makes it suitable for high-performance polymers, aligning with nanotechnology trends.

Quality control of 2171999-89-4 employs advanced HPLC-MS methods to ensure purity, particularly important for GMP-compliant production. Recent method developments using charged aerosol detection have improved sensitivity for this compound, addressing common analytical challenges discussed in pharmaceutical QC communities.

The compound's structure-activity relationship (SAR) studies reveal that subtle modifications to its oxygen-containing rings significantly affect target selectivity. This has led to its inclusion in fragment-based drug design libraries, a strategy gaining traction in AI-assisted drug discovery platforms.

In regulatory contexts, 3,7-dioxa-10-azatricyclo[3.3.3.0,1,5]undecane hydrochloride is classified as a non-hazardous research chemical under standard handling conditions. Safety data sheets emphasize standard laboratory precautions, making it accessible for academic and industrial research without specialized containment requirements.

Future research directions for CAS 2171999-89-4 include exploration of its chiral derivatives for asymmetric catalysis and investigation of its photophysical properties for optoelectronic applications. These potential uses correlate with emerging searches for "multifunctional heterocycles" and "smart materials precursors."